Cas no 1471-56-3 (Decarboxamide Meprobamate)
Decarboxamide Meprobamate structure
Product Name:Decarboxamide Meprobamate
CAS No:1471-56-3
MF:C8H17NO3
MW:175.225482702255
CID:188013
PubChem ID:268482
Update Time:2025-04-19
Decarboxamide Meprobamate Chemical and Physical Properties
Names and Identifiers
-
- Carisoprodol Related Compound A
- 2-methyl-2-propyl-1,3-Propanediol 1-carbamate
- Decarboxamide Meprobamate
- [2-(hydroxymethyl)-2-methylpentyl] carbamate
- 2-Hydroxymethyl-2-methylpentyl carbamate
- NSC 108719
- 2-Methyl-2-propyl-1,3-propanediol MonocarbaMate
- CarbaMic Acid 2-(HydroxyMethyl)-2-Methylpentyl Ester
- Carisoprodol Related Compound A (10 mg) (2-hydroxymethyl-2-methylpentyl carbamate)
- CARBAMIC ACID, 2-(HYDROXYMETHYL)-2-METHYLPENTYL ESTER
- Q27270094
- AKOS030241546
- 1,3-Propanediol, 2-methyl-2-propyl-, 1-carbamate
- NSC108719
- 2-(hydroxymethyl)-2-methylpentylcarbamate
- NSC-108719
- DTXSID30296297
- FT-0665537
- [2-(hydroxymethyl)-2-methyl-pentyl] carbamate
- 1471-56-3
- A808667
- carbamic acid [2-(hydroxymethyl)-2-methylpentyl] ester
- SCHEMBL8106200
- 2-(hydroxymethyl)-2-methylpentyl carbamate
- 8A79Y1EPZZ
-
- Inchi: 1S/C8H17NO3/c1-3-4-8(2,5-10)6-12-7(9)11/h10H,3-6H2,1-2H3,(H2,9,11)
- InChI Key: YLMQVJBJTFVYNN-UHFFFAOYSA-N
- SMILES: O(C(N)=O)CC(C)(CO)CCC
Computed Properties
- Exact Mass: 175.12100
- Monoisotopic Mass: 175.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 72.6A^2
Experimental Properties
- Density: 1.06
- Melting Point: 52-56°C
- Boiling Point: 334.5°C at 760 mmHg
- Flash Point: 156.1°C
- Refractive Index: 1.467
- PSA: 72.55000
- LogP: 1.58070
Decarboxamide Meprobamate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Decarboxamide Meprobamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1096597-10MG |
Carisoprodol Related Compound A |
1471-56-3 | 10mg |
¥12360.52 | 2025-01-16 | ||
| TRC | D213000-10mg |
Decarboxamide Meprobamate |
1471-56-3 | 10mg |
$159.00 | 2023-05-18 | ||
| TRC | D213000-25mg |
Decarboxamide Meprobamate |
1471-56-3 | 25mg |
$ 221.00 | 2023-09-08 | ||
| TRC | D213000-50mg |
Decarboxamide Meprobamate |
1471-56-3 | 50mg |
$ 396.00 | 2023-09-08 | ||
| TRC | D213000-100mg |
Decarboxamide Meprobamate |
1471-56-3 | 100mg |
$ 747.00 | 2023-09-08 | ||
| TRC | D213000-250mg |
Decarboxamide Meprobamate |
1471-56-3 | 250mg |
$1669.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1096597-10MG |
1471-56-3 | 10MG |
¥15211.09 | 2023-01-05 | |||
| A2B Chem LLC | AA65377-2mg |
1,3-Propanediol, 2-methyl-2-propyl-, 1-carbamate |
1471-56-3 | 2mg |
$257.00 | 2024-04-20 | ||
| A2B Chem LLC | AA65377-25mg |
1,3-Propanediol, 2-methyl-2-propyl-, 1-carbamate |
1471-56-3 | 25mg |
$333.00 | 2024-04-20 | ||
| A2B Chem LLC | AA65377-50mg |
1,3-Propanediol, 2-methyl-2-propyl-, 1-carbamate |
1471-56-3 | 50mg |
$500.00 | 2024-04-20 |
Decarboxamide Meprobamate Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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